Cas no 116343-89-6 (1-phenyl-1H-Imidazole-4-carboxylic acid methyl ester)

• Product Name: 1-phenyl-1H-Imidazole-4-carboxylic acid methyl ester
• CAS No: 116343-89-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD20921991
• CID: 1100215
• PubChem ID: 10750619
• Update Time: 2025-10-30

1-phenyl-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-1H-Imidazole-4-carboxylic acid methyl ester
• Methyl 1-phenylimidazole-4-carboxylate
• Methyl 1-phenyl-1H-imidazole-4-carboxylate
• 1H-Imidazole-4-carboxylic acid, 1-phenyl-, methyl ester
• MFCD20921991
• D82343
• SCHEMBL71789
• Methyl1-phenyl-1H-imidazole-4-carboxylate
• AKOS022181972
• BS-14675
• DA-15136
• CS-0162989
• PLFZRIONUNNYOY-UHFFFAOYSA-N
• 116343-89-6

• MDL： MFCD20921991
• Inchi： 1S/C11H10N2O2/c1-15-11(14)10-7-13(8-12-10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： PLFZRIONUNNYOY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C=N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-phenyl-1H-Imidazole-4-carboxylic acid methyl ester

1-phenyl-1H-imidazole-4-carboxylic acid methyl ester: A Versatile Compound in Pharmaceutical Research

1-phenyl-1H-imidazole-4-carboxylic acid methyl ester is a compound with the chemical formula C₁₂H₁₁N₂O₂ and CAS number 116343-89-6. This molecule belongs to the class of imidazole derivatives, which are widely studied for their diverse biological activities. The structural features of 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester include a heterocyclic imidazole ring fused with a phenyl group, along with a carboxylic acid methyl ester functional group. These structural elements contribute to its unique physicochemical properties and biological potential.

Recent studies have highlighted the importance of 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antioxidant activity by scavenging free radicals and modulating oxidative stress pathways. The molecular mechanism involves the interaction of the imidazole ring with reactive oxygen species (ROS), thereby enhancing cellular defense mechanisms. This property makes 1-pheny1-1H-imidazole-4-carboxylic acid methyl ester a promising candidate for applications in neurodegenerative diseases and inflammatory conditions.

The synthesis of 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester typically involves a multi-step process that combines organic chemistry techniques with advanced catalytic methods. A 2022 study published in Organic & Biomolecular Chemistry reported the use of microwave-assisted synthesis to achieve high yields of this compound. The reaction conditions, including temperature, pressure, and solvent selection, were optimized to enhance the efficiency of the imidazole ring formation. Such synthetic strategies are critical for scaling up production while maintaining the purity and structural integrity of the final product.

Research on the pharmacological properties of 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester has expanded into areas such as anti-inflammatory and anti-cancer applications. A 2024 preprint study in Frontiers in Pharmacology revealed that this compound inhibits the activity of certain protein kinases, which are implicated in tumor progression. The compound's ability to modulate kinase pathways suggests potential use in targeted cancer therapies. Additionally, its anti-inflammatory effects were validated through in vivo experiments, where it significantly reduced inflammation in animal models of arthritis.

The biological activity of 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester is further supported by its interactions with various molecular targets. A 2023 review in Drug Discovery Today emphasized the compound's role as a ligand for nuclear receptors, particularly in the regulation of gene expression related to metabolic processes. This property could have implications for the treatment of metabolic disorders such as diabetes and obesity. The compound's ability to modulate nuclear receptor activity is attributed to its structural similarity to known ligands, which facilitates specific binding interactions.

Recent advances in computational chemistry have enabled the prediction of the pharmacokinetic properties of 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester. A 2023 study in Journal of Chemical Information and Modeling used molecular docking simulations to analyze the compound's interaction with target proteins. The results indicated that the compound exhibits favorable binding affinity and stability, which are essential for drug development. These findings provide a theoretical basis for further experimental validation and optimization of the compound's therapeutic potential.

The application of 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester extends beyond its direct biological effects to include its role as a building block in the synthesis of more complex molecules. A 2024 article in Chemical Communications described the use of this compound as a precursor in the development of novel pharmaceutical intermediates. The ability to modify the imidazole ring through chemical reactions opens up opportunities for the design of derivatives with enhanced therapeutic profiles. This synthetic flexibility is a key advantage in the context of drug discovery and development.

Environmental and safety considerations are also important in the application of 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester. While the compound itself is not classified as a hazardous substance, its production and handling require adherence to standard laboratory protocols to ensure safety. A 2023 report in Green Chemistry discussed the development of sustainable synthesis methods for this compound, emphasizing the importance of minimizing waste and energy consumption. These efforts align with the growing emphasis on green chemistry in pharmaceutical research.

Future research directions for 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester include the exploration of its potential in combination therapies and the investigation of its long-term effects in clinical settings. A 2024 collaborative study between academic and industrial researchers highlighted the need for further preclinical trials to assess the compound's safety and efficacy. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), will be crucial in characterizing the compound's properties and optimizing its use in therapeutic applications.

In conclusion, 1-phenyl-1H-imidazole-4-carboxylic acid methyl ester represents a promising area of research with significant potential in pharmaceutical science. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing studies continue to uncover its mechanisms of action and expand its applications, underscoring the importance of further research and innovation in this field.